Cas no 1212083-48-1 ((1S)-1-2-(Benzyloxy)phenylethan-1-ol)

(1S)-1-[2-(Benzyloxy)phenyl]ethan-1-ol is a chiral secondary alcohol featuring a benzyl-protected phenolic group. This compound is of interest in organic synthesis due to its stereogenic center, which makes it a valuable intermediate for asymmetric transformations or pharmaceutical applications. The benzyloxy group enhances solubility in organic solvents while providing a handle for further functionalization. Its enantiomeric purity is critical for applications requiring precise stereocontrol, such as chiral ligand synthesis or bioactive molecule development. The compound’s stability under standard conditions and compatibility with common reagents further contribute to its utility in multistep synthetic routes. Proper handling should account for its potential sensitivity to strong acids or reducing conditions.

(1S)-1-2-(Benzyloxy)phenylethan-1-ol structure

1212083-48-1 structure

Product Name:(1S)-1-2-(Benzyloxy)phenylethan-1-ol

CAS No:1212083-48-1

MF:C₁₅H₁₆O₂

MW:228.286344528198

CID:5043292

Update Time:2025-05-27

(1S)-1-2-(Benzyloxy)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

- (1S)-1-[2-(benzyloxy)phenyl]ethan-1-ol
- NE34049
- (1S)-1-(2-phenylmethoxyphenyl)ethanol
- (1S)-1-2-(Benzyloxy)phenylethan-1-ol
- Inchi： 1S/C15H16O2/c1-12(16)14-9-5-6-10-15(14)17-11-13-7-3-2-4-8-13/h2-10,12,16H,11H2,1H3/t12-/m0/s1
- InChI Key： ZCLOSPAJWAFSDG-LBPRGKRZSA-N
- SMILES： O(CC1C=CC=CC=1)C1C=CC=CC=1[C@H](C)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 211
XLogP3: 2.1
Topological Polar Surface Area: 29.5

Experimental Properties

Density: 1.1±0.1 g/cm3
Boiling Point: 379.9±30.0 °C at 760 mmHg
Flash Point: 170.7±18.8 °C
Vapor Pressure: 0.0±0.9 mmHg at 25°C

(1S)-1-2-(Benzyloxy)phenylethan-1-ol Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(1S)-1-2-(Benzyloxy)phenylethan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	S960175-10mg	(1S)-1-[2-(Benzyloxy)phenyl]ethan-1-ol	1212083-48-1		10mg	$ 50.00	2022-06-03
TRC	S960175-50mg	(1S)-1-[2-(Benzyloxy)phenyl]ethan-1-ol	1212083-48-1		50mg	$ 160.00	2022-06-03
TRC	S960175-100mg	(1S)-1-[2-(Benzyloxy)phenyl]ethan-1-ol	1212083-48-1		100mg	$ 250.00	2022-06-03
Enamine	EN300-68331-0.05g	(1S)-1-[2-(benzyloxy)phenyl]ethan-1-ol	1212083-48-1	93%	0.05g	$162.0	2023-02-13
Enamine	EN300-68331-0.1g	(1S)-1-[2-(benzyloxy)phenyl]ethan-1-ol	1212083-48-1	93%	0.1g	$241.0	2023-02-13
Enamine	EN300-68331-0.25g	(1S)-1-[2-(benzyloxy)phenyl]ethan-1-ol	1212083-48-1	93%	0.25g	$347.0	2023-02-13
Enamine	EN300-68331-0.5g	(1S)-1-[2-(benzyloxy)phenyl]ethan-1-ol	1212083-48-1	93%	0.5g	$546.0	2023-02-13
Enamine	EN300-68331-1.0g	(1S)-1-[2-(benzyloxy)phenyl]ethan-1-ol	1212083-48-1	93%	1.0g	$699.0	2023-02-13
Enamine	EN300-68331-2.5g	(1S)-1-[2-(benzyloxy)phenyl]ethan-1-ol	1212083-48-1	93%	2.5g	$1370.0	2023-02-13
Enamine	EN300-68331-5.0g	(1S)-1-[2-(benzyloxy)phenyl]ethan-1-ol	1212083-48-1	93%	5.0g	$2028.0	2023-02-13